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Compound of Interest

Compound Name: Antimicrobial agent-4

Cat. No.: B12394844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimicrobial Agent-4 (AA-4) is a novel, fourth-generation quaternary ammonium compound

with a broad spectrum of activity against Gram-positive and Gram-negative bacteria, fungi, and

enveloped viruses. Its unique molecular structure allows for potent disruption of microbial cell

membranes and key metabolic pathways, leading to rapid sterilization at low concentrations.

These application notes provide detailed protocols for the use of AA-4 in surface and liquid

sterilization, as well as methodologies for evaluating its antimicrobial efficacy.

Mechanism of Action

Antimicrobial Agent-4 primarily targets the microbial cell membrane. The cationic headgroup

of AA-4 interacts with the negatively charged components of the cell membrane, leading to a

loss of membrane integrity and leakage of intracellular components. Additionally, AA-4 has

been shown to inhibit critical enzymatic processes involved in cellular respiration and

metabolism, ensuring a multi-faceted antimicrobial attack.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12394844?utm_src=pdf-body-img
https://www.benchchem.com/product/b12394844#antimicrobial-agent-4-sterilization-techniques
https://www.benchchem.com/product/b12394844#antimicrobial-agent-4-sterilization-techniques
https://www.benchchem.com/product/b12394844#antimicrobial-agent-4-sterilization-techniques
https://www.benchchem.com/product/b12394844#antimicrobial-agent-4-sterilization-techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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